Cas no 2171927-10-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid
• CAS No: 2171927-10-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6299091
• PubChem ID: 165806542
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}-2-methylpropanoic acid
• EN300-1532993
• 2171927-10-7

• Inchi： 1S/C27H30N2O5/c1-17(23(30)31)13-28-24(32)27(15-26(16-27)11-6-12-26)29-25(33)34-14-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： INVLWBYDMFRNLS-UHFFFAOYSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic Acid (CAS No. 2171927-10-7)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid, identified by its CAS number 2171927-10-7, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, featuring a spirocyclic core and multiple functional groups, positions it as a potential candidate for various therapeutic applications. The compound's synthesis and pharmacological properties have been subjects of extensive research, contributing to the advancement of drug discovery and development.

The molecular framework of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this moiety suggests that the compound may be involved in peptidomimetic design or serve as a precursor in the synthesis of more complex biomolecules. Additionally, the spirocyclic structure, specifically a spirobifuranone ring system connected to a heptane chain, introduces unique steric and electronic properties that can influence its biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro3.3heptan-2-ylformamido moiety in this compound is particularly noteworthy, as it combines the rigidity of the spirocycle with the polar formamide group, potentially enabling interactions with both hydrophobic and hydrophilic regions of biological targets. This dual interaction capability makes the compound a promising scaffold for designing novel therapeutic agents.

The 9H-fluoren-9-ylmethoxycarbonyl substituent further enhances the compound's complexity and functionality. Fluorene derivatives are well-known for their fluorescence properties and have been widely used in materials science and bioimaging applications. In pharmaceutical contexts, fluorene-based moieties can improve drug solubility, metabolic stability, and cellular uptake. The incorporation of such a group into this compound suggests potential applications in targeted drug delivery systems or as a fluorescent probe for biological assays.

From a synthetic chemistry perspective, the preparation of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid involves multi-step reactions that require precise control over reaction conditions and reagent selection. The synthesis likely begins with the formation of the spirocyclic core followed by functionalization with the formamido and Fmoc groups. Advanced techniques such as transition metal-catalyzed reactions or organometallic chemistry may be employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has been a focus of recent research endeavors. Initial studies have demonstrated its potential as an inhibitor of specific enzymes or receptors implicated in various diseases. For instance, the spiro3.3heptan-2-ylformamido group may interact with active sites of proteases or kinases, while the fluorenylmethoxycarbonyl moiety could modulate binding affinity through hydrophobic interactions. These interactions are critical for designing drugs that exhibit high specificity and low toxicity.

In vitro assays have revealed promising results regarding the compound's biological activity. Notably, it has shown inhibitory effects on certain cancer-related enzymes, making it a candidate for further investigation in oncology research. Additionally, its ability to cross cell membranes suggests potential applications in treating diseases that require intracellular targeting. The compound's unique structural features make it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to model molecular interactions at an atomic level.

The development of peptidomimetics has been significantly advanced by compounds like this one, which mimic natural peptides but offer improved pharmacokinetic properties such as enhanced stability and bioavailability. The fluorenylmethoxycarbonyl group plays a crucial role in this context by protecting amino groups during synthesis while allowing selective deprotection under specific conditions. This feature is essential for achieving high yields and purity in peptide-based drug development.

Moreover, the spirocyclic structure contributes to the compound's conformational flexibility, enabling it to adopt multiple shapes that can optimize interactions with biological targets. This flexibility is often exploited in drug design to enhance binding affinity and reduce off-target effects. Recent computational studies have employed molecular dynamics simulations to explore the conformational landscape of this compound, providing insights into its behavior within biological systems.

The synthetic methodologies employed in producing 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid have been refined through continuous optimization efforts aimed at improving yield and scalability. Advances in green chemistry principles have also been integrated into these processes, minimizing waste generation and reducing environmental impact. Such sustainable practices are increasingly important in pharmaceutical manufacturing as regulatory agencies emphasize compliance with environmental regulations.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within this molecule's structure. By altering substituents such as the fluorenylmethoxycarbonyl or formamido moieties, researchers can fine-tune biological activity while maintaining structural integrity necessary for effective drug action. Additionally, investigating new synthetic routes could lead to more efficient production methods suitable for industrial-scale manufacturing.

The potential therapeutic applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylpropanoic acid extend beyond oncology; it may also show promise in treating inflammatory diseases or neurological disorders where enzyme inhibition is relevant to disease pathogenesis. Preclinical studies are necessary to validate these hypotheses before moving into human clinical trials—a critical step toward bringing new treatments from bench to bedside.

In conclusion,3-{2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)spiro3 . 3 heptan - 2 - y lform amido } - 2 - methylpropanoic acid (CAS No . 2171927 -10 -7) represents an intriguing compound with multifaceted applications in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable asset in ongoing drug discovery initiatives . Continued investigation into its synthesis , pharmacology , and therapeutic potential will further elucidate its role as a novel therapeutic agent . p >